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Collman's Reagent: Chemical Profile & Pricing

This table summarizes key identifiers and commercial information for the dioxane-solvated Collman's

Reagent.

Property Description

IUPAC Name Disodium tetracarbonylferrate [1]

Common Name Collman's Reagent [1]

CAS Number 59733-73-2 [2]

Molecular Formula C₂₀H₂₄Fe₂Na₄O₁₄ (for dioxane complex) [2]

Molecular Weight 692.05 g/mol (for dioxane complex) [2]

Physical Form Air- and moisture-sensitive colorless solid [1]

Commercial Price (Example) ~$504 for 10g (dioxane complex, Sigma-Aldrich) [2]

Safety and Handling Specifications
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This reagent requires careful handling due to significant hazards.

Aspect Specification

Hazard Codes F (Flammable), T (Toxic) [2]

GHS Hazard
Statements

H250 (Catches fire spontaneously if exposed to air), H261 (In contact with water
releases flammable gas), H331 (Toxic if inhaled), H351 (Suspected of causing

cancer) [2]

Storage Store in a flammable materials freezer; sensitive to air and moisture [2]

Key Precautionary
Measures

Keep away from heat/sparks/open flames. Use in a fume hood. Wear protective
equipment. Use air-free techniques under an inert atmosphere (e.g., nitrogen or

argon) [2].

Detailed Experimental Protocols

Protocol 1: Synthesis of Aldehydes from Alkyl Halides

This one-pot, two-step sequence is a classic application of Collman's Reagent for converting primary alkyl

halides to aldehydes [1].

Formation of Alkyl Iron Complex: Under a strict inert atmosphere (e.g., N₂ or Ar), add the primary

alkyl bromide (R-Br) dropwise to a stirred, cooled solution of Collman's Reagent in an appropriate
anhydrous solvent (e.g., THF or dioxane). Stir the reaction mixture for several hours until completion.

The reaction proceeds as follows: Na₂[Fe(CO)₄] + R-Br → Na[RFe(CO)₄] + NaBr [1]
Protonation to Aldehyde: After the alkylation step, sequentially add triphenylphosphine (PPh₃) to the

reaction mixture, followed by a proton source like acetic acid (AcOH). This step decomposes the
intermediate to release the desired aldehyde (R-CHO) [1].

Protocol 2: Synthesis of Unsymmetrical Ketones

Collman's Reagent can sequentially react with two different alkyl halides to form unsymmetrical ketones, a

valuable reaction for constructing complex organic molecules [3].
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First Alkylation: React Collman's Reagent with one equivalent of a benzyl or alkyl halide (R¹-X) to

form the monoalkylated intermediate Na[R¹Fe(CO)₄].
Second Alkylation: Without isolating the first intermediate, add a second, different alkyl halide (R²-X)

to the reaction mixture. The intermediate reacts with this second electrophile.
Oxidative Work-up: Subject the resulting dialkylated species to an oxidative work-up condition to

yield the final unsymmetrical ketone (R¹-C(O)-R²) [3].

Protocol 3: Synthesis of Aldehydes from Acyl Chlorides

This method provides an alternative route to aldehydes, avoiding the use of highly reactive agents.

Formation of Acyl Iron Complex: Add an acyl chloride (R-C(O)Cl) to a solution of Collman's
Reagent under an inert atmosphere. This forms a stable acyl iron complex intermediate:

Na₂[Fe(CO)₄] + RCOCl → Na[RC(O)Fe(CO)₄] + NaCl [1]
Acidic Hydrolysis: Carefully hydrolyze the intermediate complex using a mineral acid like

hydrochloric acid (HCl) to release the aldehyde (R-CHO) [1].

Experimental Workflow and Applications

The following diagram illustrates the core synthetic pathways and logical workflow for applying Collman's

Reagent.
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Key Experimental Tips

Strict Inert Conditions: The reagent is pyrophoric (catches fire in air) and moisture-sensitive [2] [1].
All reactions must be set up and performed using standard Schlenk line or glovebox techniques under

a high-purity inert gas atmosphere.
Solvent Choice: Use anhydrous, deoxygenated solvents. The reagent and its complexes are

typically soluble in tetrahydrofuran (THF), dimethylformamide (DMF), and dioxane [1].
Reaction Monitoring: The reactions are typically color-coded. The starting Collman's Reagent is
colorless, while intermediates may have different colors (e.g., the monoalkylated species can be
yellow), providing a visual cue for reaction progress.

General Guidance for Finding Protocols
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For researchers, detailed step-by-step protocols for specific transformations can be found in specialized

resources:

Springer Nature Protocols and Current Protocols: Offer comprehensive, peer-reviewed laboratory
methods [4].

Primary Literature: The original articles by Collman and subsequent papers in journals like the
Journal of the American Chemical Society provide the foundational experimental details [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://guides.lib.uiowa.edu/c.php?g=132196&p=1087496
https://en.chem-station.com/reactions-2/2015/07/collmans-reagent.html
https://www.smolecule.com/products/s12542717?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Disodium_tetracarbonylferrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7299946.htm
https://en.chem-station.com/reactions-2/2015/07/collmans-reagent.html
https://guides.lib.uiowa.edu/c.php?g=132196&p=1087496
https://www.smolecule.com/products/b12542717#collman-s-reagent-experimental-procedure-and-protocol
https://www.smolecule.com/products/b12542717#collman-s-reagent-experimental-procedure-and-protocol
https://www.smolecule.com/products/b12542717#collman-s-reagent-experimental-procedure-and-protocol
https://www.smolecule.com/products/b12542717#collman-s-reagent-experimental-procedure-and-protocol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12542717?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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